5-Acetyl-2-isopropoxy-benzoic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 5-acetyl-2-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C12H14O4/c1-7(2)16-11-5-4-9(8(3)13)6-10(11)12(14)15/h4-7H,1-3H3,(H,14,15)
• InChI Key: VJOUVTWWTGQTQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)C)C(=O)O

Description

5-Acetyl-2-isopropoxy-benzoic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 25.8 mmol 5-acetyl-2-isopropoxy-benzoic acid methyl ester in 100 ml THF was added 400 mmol 2 M aq NaOH, and the mixture was heated at 80° C. for 2 h. The mixture was then cooled to RT and extracted twice with ether. The aqueous phase was acidified with 15% aq hydrochloric acid and extracted 3 times with ethyl acetate. The combined organic phases were dried with Na2SO4. Evaporation in vacuo followed by trituration in ether afforded the title compound. MS (m/e): 221.2 ([M−H]−, 100%)